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Introduction
Isobutyrophenone, also known as 2-methyl-1-phenyl-1-propanone or isopropyl phenyl ketone,

is an aromatic ketone with the chemical formula C₁₀H₁₂O. It presents as a colorless to pale

yellow liquid and is recognized for its role as a photosensitizer and a key intermediate in

various chemical syntheses.[1][2] Notably, it serves as a precursor in the preparation of α-

hydroxyisobutyrophenone and is utilized as an internal standard in analytical methods, such

as the determination of hydroxyzine hydrochloride and benzyl alcohol in injection solutions.[2]

[3] Its physical characteristics are crucial for its application in organic synthesis, pharmaceutical

development, and material science. This guide provides a comprehensive overview of the core

physical properties of isobutyrophenone, detailed experimental protocols for their

determination, and logical diagrams illustrating its synthesis and characterization workflow.

Physical and Chemical Properties
The fundamental physical and chemical properties of isobutyrophenone are summarized in

the table below, providing a consolidated reference for laboratory and research applications.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₂O [2][4][5]

Molecular Weight 148.20 g/mol [4][6]

Appearance
Colorless to pale yellow clear

liquid/oil
[1][2][7]

Density 0.988 g/mL at 25 °C [2][4][8][9]

Boiling Point 217 °C at 760 mmHg [2][4][8][9][10]

Melting Point 1 °C [2][4][5][10]

Flash Point 84 °C (184 °F) [1][2][5][8][9][11]

Refractive Index (n²⁰/D) 1.517 [2][4][8][9][10]

Vapor Pressure 1 mmHg at 50 °C [2][4][5][8][9]

logP (o/w) 2.73 [1][2]

Water Solubility
Immiscible; estimated at 360.2

mg/L at 25 °C
[1][2][12]

Solubility in Organics

Soluble in alcohol, chloroform

(sparingly), and methanol

(slightly).

[1][2][13]

CAS Number 611-70-1 [1][2][4][5][8][10]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and confirmation of

isobutyrophenone's identity. Key spectral data are available from various standard

techniques.
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Spectroscopic Technique Data Availability Reference(s)

¹H NMR
Spectra available in databases

(e.g., 90 MHz in CDCl₃).
[5][14]

¹³C NMR
Spectra available in

databases.
[5][6]

Mass Spectrometry (MS)
Electron Ionization (EI) mass

spectra are available.
[5][6]

Infrared (IR) Spectroscopy
Spectra available for liquid film

and CCl₄ solution.
[5][6]

Raman Spectroscopy Data available. [5][6]

Experimental Protocols
The accurate determination of isobutyrophenone's physical properties relies on standardized

laboratory procedures. Below are detailed methodologies for key experiments.

Determination of Boiling Point (Micro Scale Method)
The boiling point is a critical indicator of a liquid's purity.[15] The micro-boiling point method is

suitable for small sample volumes.[16]

Apparatus: Thiele tube, thermometer, small test tube (fusion tube), capillary tube (sealed at

one end), heating oil (e.g., mineral oil), and a heat source (e.g., Bunsen burner).[17]

Procedure:

Fill the Thiele tube with heating oil to a level above the top of the side arm.[17]

Place a few milliliters of isobutyrophenone into the small test tube.[18]

Invert the sealed capillary tube and place it inside the test tube containing the sample, with

the open end submerged.[17]
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Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.[6]

Suspend the thermometer assembly in the Thiele tube, ensuring the oil level is

appropriate.[17]

Gently heat the side arm of the Thiele tube with a small flame to create a convection

current for uniform heating.[15]

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge as

the air inside expands and then as the liquid boils.[15]

Continue heating until a rapid and continuous stream of bubbles is observed, indicating

the temperature is slightly above the boiling point.[15]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid is

drawn back into the capillary tube.[15][17] Record this temperature.

Record the atmospheric pressure, as boiling point is pressure-dependent.[6][18]

Determination of Density (Pycnometer Method)
Density is a fundamental property used to confirm the purity and identity of a substance.[19]

The pycnometer method provides high accuracy for liquids.[7]

Apparatus: Pycnometer (a glass flask with a specific, known volume), analytical balance.[7]

Procedure:

Thoroughly clean and dry the pycnometer.

Weigh the empty, dry pycnometer on an analytical balance and record its mass (m₁).

Fill the pycnometer with isobutyrophenone, ensuring no air bubbles are trapped. Place

the stopper and wipe away any excess liquid from the exterior.
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Weigh the filled pycnometer and record its mass (m₂).

Measure the temperature of the liquid, as density is temperature-dependent.

Calculate the mass of the isobutyrophenone by subtracting the mass of the empty

pycnometer (m_liquid = m₂ - m₁).

The density (ρ) is calculated by dividing the mass of the liquid by the known volume (V) of

the pycnometer: ρ = (m₂ - m₁) / V.[19]

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a measure of how light bends as it passes through a substance and is a

sensitive measure of purity.[3]

Apparatus: Abbe refractometer, light source (typically a sodium D-line source, λ = 589.3 nm),

dropper, and a temperature-controlled water bath.[20]

Procedure:

Ensure the refractometer prisms are clean.

Calibrate the instrument using a standard liquid with a known refractive index, such as

distilled water (n²⁰/D = 1.3330).[21]

Using a dropper, place a few drops of isobutyrophenone onto the lower prism surface.

[11]

Close the prisms firmly.

Allow the sample to reach thermal equilibrium with the instrument, typically controlled at

20°C.[21]

Adjust the instrument to bring the boundary line between the light and dark fields into

sharp focus in the eyepiece.

Manipulate the controls to center the boundary line on the crosshairs.[22]
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Read the refractive index value from the instrument's scale.[20] Record the temperature at

which the measurement was taken.

Determination of Solubility
Solubility provides insight into the polarity of a molecule and is guided by the "like dissolves

like" principle.[5]

Apparatus: Small test tubes, spatula or dropper, vortex mixer (optional).

Procedure:

Water Solubility: Add approximately 25 mg (or 0.05 mL) of isobutyrophenone to a test

tube containing 0.75 mL of deionized water.[10] Vigorously shake or vortex the tube for 60

seconds. Observe if the compound dissolves completely (soluble/miscible) or forms a

separate layer (insoluble/immiscible).[5][10]

Organic Solvent Solubility: Repeat the procedure using various organic solvents of

differing polarities, such as ethanol, methanol, and chloroform. Use the same solute-to-

solvent ratio.

Record observations for each solvent, noting whether the compound is soluble, sparingly

soluble, or insoluble.

Visualizations
Synthesis of Isobutyrophenone via Friedel-Crafts
Acylation
Isobutyrophenone is commonly synthesized through the Friedel-Crafts acylation of benzene

with isobutyryl chloride.[2] This electrophilic aromatic substitution reaction typically uses a

Lewis acid catalyst like aluminum chloride (AlCl₃).[23]
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Reactants Catalyst

Products

Benzene (C₆H₆)

Friedel-Crafts
Acylation

Aromatic Substrate

Isobutyryl Chloride
((CH₃)₂CHCOCl)

Acylating Agent

Aluminum Chloride (AlCl₃)

Lewis Acid Catalyst

Isobutyrophenone
(C₆H₅COCH(CH₃)₂) Hydrogen Chloride (HCl)

Main Product Byproduct
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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